Cas no 56092-18-3 (3-{[{[3-{[3-(acetylamino)-5-{[3-(acetylamino)-4-hydroxy-6-(hydroxymethyl)-5-({3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl])

• Product Name: 3-{[{[3-{[3-(acetylamino)-5-{[3-(acetylamino)-4-hydroxy-6-(hydroxymethyl)-5-({3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]
• CAS No: 56092-18-3
• MF: C₆₃H₉₈N₅O₃₀P
• MW: 1436.44150209427
• CID: 1601791
• PubChem ID: 6446269
• Update Time: 2025-04-21

3-{[{[3-{[3-(acetylamino)-5-{[3-(acetylamino)-4-hydroxy-6-(hydroxymethyl)-5-({3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl] Chemical and Physical Properties

Names and Identifiers

• 3-{[{[3-{[3-(acetylamino)-5-{[3-(acetylamino)-4-hydroxy-6-(hydroxymethyl)-5-({3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]
• LogP
• 3-{[{[3-{[3-(acetylamino)-5-{[3-(acetylamino)-4-hydroxy-6-(hydroxymethyl)-5-({3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyran-2-yl]ox
• 6''''''-O-De-β-D-glucopyranosyl-6''''-hydroxymoenomycin A
• 56092-18-3
• Pholipomycin

• Inchi： 1S/C63H98N5O30P/c1-29(2)14-13-16-30(3)17-18-32(5)21-24-62(8,9)23-12-11-15-31(4)22-25-88-39(56(82)83)28-89-99(86,87)98-60-51(52(97-61(65)84)63(10,85)53(96-60)54(64)80)95-58-42(67-34(7)72)43(75)48(37(26-69)91-58)92-57-41(66-33(6)71)44(76)49(38(27-70)90-57)93-59-47(79)45(77)46(78)50(94-59)55(81)68-40-35(73)19-20-36(40)74/h12,14,17,22-23,37-39,41-53,57-60,69-70,73,75-79,85H,5,11,13,15-16,18-21,24-28H2,1-4,6-10H3,(H2,64,80)(H2,65,84)(H,66,71)(H,67,72)(H,68,81)(H,82,83)(H,86,87)/b23-12+,30-17+,31-22+
• InChI Key： XYJIXNBDVDMTFA-NDHHYTBWSA-N
• SMILES： P(=O)(O)(OCC(C(=O)O)OC/C=C(\C)/CC/C=C/C(C)(C)CCC(=C)C/C=C(\C)/CC/C=C(\C)/C)OC1C(C(C(C)(C(C(N)=O)O1)O)OC(N)=O)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C(NC2C(CCC=2O)=O)=O)O1)O)O)O)O)NC(C)=O)O)NC(C)=O

Computed Properties

• Exact Mass: 1435.603423
• Monoisotopic Mass: 1435.603423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 99
• Rotatable Bond Count: 36
• Complexity: 3050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 549
• XLogP3: -0.8

Experimental Properties

• Density: 1.45
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides